Cas no 20728-41-0 (2,1-Benzisothiazole, 4-methyl-)
20728-41-0 structure
Product Name:2,1-Benzisothiazole, 4-methyl-
CAS No:20728-41-0
MF:C8H7NS
MW:149.212880373001
CID:3903014
PubChem ID:70670476
Update Time:2025-04-22
2,1-Benzisothiazole, 4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,1-Benzisothiazole, 4-methyl-
- SCHEMBL12131756
- 20728-41-0
- 4-Methylbenzo[c]isothiazole
-
- Inchi: 1S/C8H7NS/c1-6-3-2-4-8-7(6)5-10-9-8/h2-5H,1H3
- InChI Key: SALUYSOAGKZVOD-UHFFFAOYSA-N
- SMILES: S1C=C2C(C=CC=C2C)=N1
Computed Properties
- Exact Mass: 149.02992040g/mol
- Monoisotopic Mass: 149.02992040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 41.1Ų
2,1-Benzisothiazole, 4-methyl- Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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